Acolbifene
Acolbifene
Acolbifene is under investigation in clinical trial NCT01452373 (Dehydroepiandrosterone (DHEA) + Acolbifene Against Vasomotor Symptoms (Hot Flushes) in Postmenopausal Women).
Brand Name:
Vulcanchem
CAS No.:
182167-02-8
VCID:
VC21136948
InChI:
InChI=1S/C29H31NO4/c1-20-26-14-11-24(32)19-27(26)34-29(28(20)21-5-9-23(31)10-6-21)22-7-12-25(13-8-22)33-18-17-30-15-3-2-4-16-30/h5-14,19,29,31-32H,2-4,15-18H2,1H3/t29-/m0/s1
SMILES:
CC1=C(C(OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)O
Molecular Formula:
C29H31NO4
Molecular Weight:
457.6 g/mol
Acolbifene
CAS No.: 182167-02-8
Cat. No.: VC21136948
Molecular Formula: C29H31NO4
Molecular Weight: 457.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Acolbifene is under investigation in clinical trial NCT01452373 (Dehydroepiandrosterone (DHEA) + Acolbifene Against Vasomotor Symptoms (Hot Flushes) in Postmenopausal Women). |
|---|---|
| CAS No. | 182167-02-8 |
| Molecular Formula | C29H31NO4 |
| Molecular Weight | 457.6 g/mol |
| IUPAC Name | (2S)-3-(4-hydroxyphenyl)-4-methyl-2-[4-(2-piperidin-1-ylethoxy)phenyl]-2H-chromen-7-ol |
| Standard InChI | InChI=1S/C29H31NO4/c1-20-26-14-11-24(32)19-27(26)34-29(28(20)21-5-9-23(31)10-6-21)22-7-12-25(13-8-22)33-18-17-30-15-3-2-4-16-30/h5-14,19,29,31-32H,2-4,15-18H2,1H3/t29-/m0/s1 |
| Standard InChI Key | DUYNJNWVGIWJRI-LJAQVGFWSA-N |
| Isomeric SMILES | CC1=C([C@@H](OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)O |
| SMILES | CC1=C(C(OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)O |
| Canonical SMILES | CC1=C(C(OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)O |
| Appearance | Yellow solid powder |
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